Cas no 687-64-9 (Methyl lysinate)

Methyl lysinate is an ester derivative of lysine, commonly utilized in organic synthesis and pharmaceutical applications. Its key advantages include enhanced solubility in organic solvents compared to free lysine, facilitating its use in peptide synthesis and as a building block for more complex molecules. The methyl ester group improves reactivity, making it a versatile intermediate for amidation and other coupling reactions. Additionally, it serves as a precursor for modified amino acids and bioactive compounds. Methyl lysinate is valued for its stability under standard conditions and compatibility with various protective group strategies, ensuring efficient incorporation into target structures. Its utility spans research, medicinal chemistry, and industrial processes.
Methyl lysinate structure
Methyl lysinate structure
Product Name:Methyl lysinate
CAS No:687-64-9
MF:C7H16N2O2
MW:160.214141845703
CID:511405
PubChem ID:117779
Update Time:2025-06-08

Methyl lysinate Chemical and Physical Properties

Names and Identifiers

    • L-Lysine, methyl ester
    • methyl lysinate
    • CHEBI:21354
    • alpha,epsilon-diaminocaproic methyl ester
    • L-Lysine methyl ester
    • SCHEMBL214894
    • EN300-7689229
    • CS-0454891
    • S11847
    • CHEMBL1229067
    • KPNBUPJZFJCCIQ-LURJTMIESA-N
    • methyl 2,6-diaminohexanoate
    • methyl L-lysinate
    • 687-64-9
    • L-Lysine methylester
    • lysine methyl ester
    • AKOS005622600
    • LME
    • methyl (S)-2,6-diaminohexanoate
    • EINECS 211-697-8
    • Q27109393
    • 13515-95-2
    • methyl (2S)-2,6-diaminohexanoate
    • (S)-Methyl 2,6-diaminohexanoate
    • Methyl lysinate
    • Inchi: 1S/C7H16N2O2/c1-11-7(10)6(9)4-2-3-5-8/h6H,2-5,8-9H2,1H3/t6-/m0/s1
    • InChI Key: KPNBUPJZFJCCIQ-LURJTMIESA-N
    • SMILES: O(C)C([C@H](CCCCN)N)=O

Computed Properties

  • Exact Mass: 160.12128
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 78.34

Methyl lysinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M346170-10mg
Methyl lysinate
687-64-9
10mg
$ 50.00 2022-06-03
TRC
M346170-50mg
Methyl lysinate
687-64-9
50mg
$ 70.00 2022-06-03
TRC
M346170-100mg
Methyl lysinate
687-64-9
100mg
$ 115.00 2022-06-03
Enamine
EN300-7689229-0.05g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
0.05g
$19.0 2025-03-21
Enamine
EN300-7689229-0.1g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
0.1g
$19.0 2025-03-21
Enamine
EN300-7689229-0.25g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
0.25g
$19.0 2025-03-21
Enamine
EN300-7689229-0.5g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
0.5g
$19.0 2025-03-21
Enamine
EN300-7689229-1.0g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
1.0g
$19.0 2025-03-21
Enamine
EN300-7689229-2.5g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
2.5g
$20.0 2025-03-21
Enamine
EN300-7689229-5.0g
methyl (2S)-2,6-diaminohexanoate
687-64-9 95.0%
5.0g
$21.0 2025-03-21

Additional information on Methyl lysinate

Comprehensive Guide to Methyl Lysinate (CAS No. 687-64-9): Properties, Applications, and Industry Insights

Methyl lysinate (CAS No. 687-64-9) is a specialized ester derivative of the amino acid lysine, gaining traction in pharmaceutical, cosmetic, and biochemical research. With the rising demand for peptide synthesis intermediates and skin-conditioning agents, this compound has become a focal point for formulators seeking non-toxic alternatives and sustainable bioactive ingredients. Its unique molecular structure—combining the carboxylate group of lysine with a methyl ester—enhances solubility and bioavailability, making it invaluable for controlled-release formulations.

Recent studies highlight Methyl lysinate's role in anti-aging skincare, a trending topic in cosmetic science. As consumers prioritize "clean beauty" and multifunctional actives, this compound’s ability to improve skin barrier function aligns with Google-searched queries like "natural moisturizing factors (NMFs) boosters". Unlike harsh synthetics, it offers mildness, fitting the pH-balanced skincare movement. Laboratories also exploit its chelating properties to stabilize metal-sensitive formulations—addressing a common pain point in vitamin C serums and antioxidant blends.

In pharmaceuticals, CAS 687-64-9 serves as a peptide-building block, particularly for lysine-rich therapeutic proteins. With the global peptide drug market projected to exceed $50 billion by 2025 (Grand View Research), researchers are optimizing methyl lysinate hydrochloride for oral bioavailability enhancement—a hot topic in drug delivery innovation. Its low molecular weight and esterification improve membrane permeability, answering frequent PubMed searches on "amino acid prodrug strategies".

The compound’s biodegradability meets ESG (Environmental, Social, and Governance) criteria, resonating with eco-conscious manufacturers. Analytical techniques like HPLC purity testing and FTIR spectroscopy confirm its stability under varied conditions—critical data for compliance with ISO 22716 (cosmetics) and ICH Q7 (pharmaceutical) standards. Supply chain analysts note growing procurement of pharma-grade methyl lysinate from GMP-certified facilities, reflecting tighter quality controls.

Future applications may expand into nutraceutical encapsulation and biodegradable polymers, areas with high patent activity. As regulatory bodies phase out questionable esters (e.g., parabens), Methyl lysinate emerges as a GRAS-designated (Generally Recognized As Safe) alternative. For formulation scientists, its synergy with hyaluronic acid and ceramides offers R&D opportunities—addressing trending searches like "next-gen humectants 2024". Continuous process optimization (enzymatic esterification vs. chemical methods) remains a key discussion in green chemistry forums.

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